Cas no 87302-42-9 ((+)-achalensolide)

• Product Name: (+)-achalensolide
• CAS No: 87302-42-9
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 2035245
• PubChem ID: 21634938
• Update Time: 2025-04-21

(+)-achalensolide Chemical and Physical Properties

Names and Identifiers

• (+)-achalensolide
• 4,5-Dehydro-1,2-dihydro-8-epi-thieleanin
• 8-epixerantholide
• Achalensolide
• AKOS040734186
• NCGC00169080-01
• BRD-K35557514-001-01-0
• ACon1_000437
• 87302-42-9
• CHEMBL190054
• (3aR,5S,5aS,9aR)-5,8-dimethyl-1-methylidene-4,5,5a,6,9,9a-hexahydro-3aH-azuleno[6,5-b]furan-2,7-dione
• MEGxp0_001629
• NCGC00169080-02

• Inchi： 1S/C15H18O3/c1-7-4-14-12(9(3)15(17)18-14)5-11-8(2)13(16)6-10(7)11/h7,10,12,14H,3-6H2,1-2H3/t7-,10-,12+,14+/m0/s1
• InChI Key： UQNONRHPSCIIJO-SKVKQCJPSA-N
• SMILES： O1C(C(=C)[C@H]2CC3=C(C)C(C[C@H]3[C@@H](C)C[C@@H]12)=O)=O

Computed Properties

• Exact Mass: 246.125594432g/mol
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones